Cas no 2228125-30-0 (2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid
• CAS No: 2228125-30-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6493921
• PubChem ID: 165968658
• Update Time: 2025-05-24

2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid
• EN300-1808046
• 2228125-30-0

• Inchi： 1S/C11H16N2O2/c1-7-4-5-8(13-6-7)11(2,3)9(12)10(14)15/h4-6,9H,12H2,1-3H3,(H,14,15)
• InChI Key： SXGNDLYEKKASPF-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC(C)=CN=1)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid

Compound CAS No. 2228125-30-0: 2-Amino-3-Methyl-3-(5-Methylpyridin-2-Yl)Butanoic Acid

The compound with CAS number 2228125-30-0, known as 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid, is a structurally complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of amino acids, specifically a non-proteinogenic amino acid, and exhibits unique chemical properties that make it a subject of interest in both academic and industrial research.

Chemical Structure and Properties: The molecular structure of 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid consists of a butanoic acid backbone with an amino group at the second carbon and a substituted pyridine ring at the third carbon. The pyridine ring is further substituted with a methyl group at the fifth position, adding complexity to the molecule. This structure contributes to its unique physicochemical properties, including its solubility, stability, and reactivity under various conditions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production, including multi-step organic synthesis and biotechnological approaches. These efforts aim to enhance the efficiency and scalability of production methods, making it more accessible for large-scale applications.

Applications in Drug Discovery: One of the most promising areas of application for 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid is in drug discovery. Its unique structure allows it to interact with biological systems in specific ways, making it a potential candidate for developing new therapeutic agents. For instance, studies have shown that this compound exhibits bioactivity against certain enzymes and receptors, which could be leveraged in the development of drugs for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

In addition to its direct applications in drug discovery, this compound has also been used as a building block in medicinal chemistry. Its ability to form stable bonds with other molecules makes it valuable in constructing more complex molecular frameworks. Researchers have utilized it in the design of peptidomimetics and other bioactive molecules, further expanding its utility in the field.

Synthesis and Optimization: The synthesis of 2-amino-3-methyl-3-(5-methylpyridin-2-yl)butanoic acid involves multiple steps that require precise control over reaction conditions. Key steps include the formation of intermediates such as aldehydes and ketones, followed by coupling reactions to introduce the amino and pyridine groups. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving yield.

The optimization of synthetic pathways has also been influenced by green chemistry principles. Researchers are increasingly adopting environmentally friendly methods to minimize waste and reduce the environmental footprint of chemical production processes. This shift has led to the development of novel catalysts and reaction conditions that enhance both efficiency and sustainability.

Biochemical Studies: Understanding the biochemical behavior of 2-amino-3-methyl-3-(5-methylpyridin-2-yL)butanoic acid is crucial for its application in biological systems. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate. Results indicate that this compound exhibits favorable pharmacokinetic profiles, suggesting potential for systemic delivery and targeting specific tissues or organs.

In vitro studies have also revealed interesting interactions between this compound and cellular components. For example, it has been shown to modulate enzyme activity by binding to specific active sites or allosteric regions. These findings highlight its potential as an inhibitor or activator of key biological processes, opening new avenues for therapeutic intervention.

FUTURE RESEARCH DIRECTIONS: As interest in CAS No. 2228125–30–0 continues to grow, future research is expected to focus on several key areas. One priority is exploring its mechanism of action at molecular levels using advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with target molecules will provide insights into its therapeutic potential.

Another area of focus is investigating its safety profile through preclinical studies. Assessing toxicity levels under different dosing regimens will be essential for determining its suitability as a drug candidate or ingredient in consumer products such as cosmetics or food additives.

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